24-norlithocholic acid
24-norlithocholic acid
Brand Name:
Vulcanchem
CAS No.:
15238-52-5
VCID:
VC0106268
InChI:
InChI=1S/C23H38O3/c1-14(12-21(25)26)18-6-7-19-17-5-4-15-13-16(24)8-10-22(15,2)20(17)9-11-23(18,19)3/h14-20,24H,4-13H2,1-3H3,(H,25,26)/t14-,15+,16+,17+,18-,19+,20+,22+,23-/m1/s1
SMILES:
CC(CC(=O)O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C
Molecular Formula:
C23H38O3
Molecular Weight:
362.5 g/mol
24-norlithocholic acid
CAS No.: 15238-52-5
Main Products
VCID: VC0106268
Molecular Formula: C23H38O3
Molecular Weight: 362.5 g/mol
CAS No. | 15238-52-5 |
---|---|
Product Name | 24-norlithocholic acid |
Molecular Formula | C23H38O3 |
Molecular Weight | 362.5 g/mol |
IUPAC Name | (3R)-3-[(3S,5S,8R,9S,10S,13R,14S,17R)-3-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]butanoic acid |
Standard InChI | InChI=1S/C23H38O3/c1-14(12-21(25)26)18-6-7-19-17-5-4-15-13-16(24)8-10-22(15,2)20(17)9-11-23(18,19)3/h14-20,24H,4-13H2,1-3H3,(H,25,26)/t14-,15+,16+,17+,18-,19+,20+,22+,23-/m1/s1 |
Standard InChIKey | BIGINLZPDKMEPQ-ZZAVNFEKSA-N |
Isomeric SMILES | C[C@H](CC(=O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(CC[C@@H](C4)O)C)C |
SMILES | CC(CC(=O)O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C |
Canonical SMILES | CC(CC(=O)O)C1CCC2C1(CCC3C2CCC4C3(CCC(C4)O)C)C |
Synonyms | 24-norlithocholic acid |
PubChem Compound | 3082085 |
Last Modified | Nov 11 2021 |
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